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Compound of Interest

Compound Name: Strontium chromate

Cat. No.: B1219968 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of strontium chromate, a substance recognized for its carcinogenic properties. The

following procedures are designed to ensure the safety of researchers, scientists, and drug

development professionals while maintaining compliance with regulatory standards. Strontium
chromate must be managed as a hazardous waste from the point of generation through to its

final disposal.

Immediate Safety and Handling Precautions
Before handling strontium chromate, it is crucial to be aware of its hazards. It is a known

carcinogen and can cause skin and eye irritation upon contact.[1] Inhalation of strontium
chromate dust can irritate the nose, throat, and lungs.[1]

Personal Protective Equipment (PPE): Proper PPE is mandatory when working with strontium
chromate to minimize exposure. This includes:

Eye Protection: Chemical safety goggles or a face shield.[2]

Skin Protection: A lab coat, protective gloves, and full-cover work clothes.[2][3]

Respiratory Protection: A dust respirator is essential to prevent inhalation of airborne

particles.[3] For large spills or in situations with inadequate ventilation, a self-contained

breathing apparatus (SCBA) should be used.[2][3]
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Work Area and Storage:

All work with strontium chromate should be conducted in a designated, well-ventilated

area, preferably within a chemical fume hood or a Class I, Type B biological safety hood.[1]

An emergency eyewash station and safety shower must be readily accessible in the

immediate work area.[1]

Store strontium chromate in a cool, dry, and well-ventilated location.[4] The container

should be kept tightly sealed.[4]

It must be stored separately from incompatible materials such as strong acids, strong bases,

and water.[1]

Step-by-Step Spill and Disposal Procedures
In the event of a spill, immediate and decisive action is necessary to contain the substance and

prevent exposure.

Spill Response Protocol:

Evacuate and Secure the Area: Immediately evacuate all non-essential personnel from the

spill area.[1] Remove any potential ignition sources.[1]

Assess the Spill and Don Appropriate PPE: Determine the extent of the spill and wear the

appropriate level of PPE before attempting cleanup. For large spills, this may include a full

chemical suit and an SCBA.[3]

Contain the Spill: To prevent the dust from becoming airborne, it is recommended to moisten

the spilled material if appropriate.[2] Cover the spill with a plastic sheet or tarp to minimize its

spread.[5]

Collect the Spilled Material:

Small Spills: Use appropriate tools, such as a brush and dustpan, to carefully collect the

solid material. Place the collected material into a designated, labeled, and sealable

hazardous waste container.[3]
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Large Spills: Use a shovel to transfer the material into a suitable hazardous waste

container.[3]

Decontaminate the Area: After the bulk of the material has been removed, decontaminate the

surface by carefully washing the area with water.[3] All cleaning materials, including

contaminated wipes and absorbent pads, must be disposed of as hazardous waste.

Dispose of Contaminated Materials: All contaminated items, including PPE, must be placed

in a sealed container and disposed of as hazardous waste.[6] Do not take contaminated

clothing home.[2]

Waste Disposal Protocol:

Strontium chromate is classified as a hazardous waste and its disposal is regulated.

Waste Collection and Labeling: All strontium chromate waste, including spilled material and

contaminated items, must be collected in a clearly labeled, sealed container. The label

should identify the contents as "Hazardous Waste: Strontium Chromate."

Storage of Waste: Store the sealed waste container in a designated hazardous waste

accumulation area that is secure and away from incompatible materials.

Contact a Certified Disposal Company: Arrange for the pickup and disposal of the hazardous

waste through a licensed and certified waste management company.[6]

Regulatory Compliance: It is imperative to adhere to all local, regional, and national

regulations governing the disposal of hazardous waste.[4][7] For specific guidance, contact

your state's Department of Environmental Protection (DEP) or the regional office of the

Environmental Protection Agency (EPA).[1]

Quantitative Exposure Limits
The following table summarizes the occupational exposure limits for strontium chromate.

Adherence to these limits is crucial for personnel safety.
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Parameter Value Issuing Organization

Threshold Limit Value (TWA) 0.0005 mg/m³ ACGIH

EU-OEL Limit Value
0.010 mg/m³ (until 17 Jan

2025)
European Union

EU-OEL Limit Value

(welding/plasma cutting)

0.025 mg/m³ (until 17 Jan

2025)
European Union

TWA: Time-Weighted Average; ACGIH: American Conference of Governmental Industrial

Hygienists; EU-OEL: European Union Occupational Exposure Limit.[2][3]

Experimental Protocols
The recommended procedure for managing strontium chromate waste does not involve on-

site chemical treatment or neutralization by laboratory personnel due to its hazardous nature.

The standard and safest protocol is the collection and subsequent disposal by a certified

hazardous waste management service. Any chemical treatment, such as reduction of the

chromate ion, should only be performed by trained professionals at a licensed treatment,

storage, and disposal facility (TSDF).

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of strontium
chromate waste.

Waste Generation & Segregation

Interim Storage Final Disposal
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Dispose of Contaminated PPE
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of strontium chromate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nj.gov [nj.gov]

2. ICSC 0957 - STRONTIUM CHROMATE [chemicalsafety.ilo.org]

3. oxfordlabchem.com [oxfordlabchem.com]

4. spectrumchemical.com [spectrumchemical.com]

5. STRONTIUM CHROMATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

6. jonesdayreach.com [jonesdayreach.com]

7. canalchem.com [canalchem.com]

To cite this document: BenchChem. [Proper Disposal of Strontium Chromate: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219968#strontium-chromate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1219968?utm_src=pdf-body-img
https://www.benchchem.com/product/b1219968?utm_src=pdf-body
https://www.benchchem.com/product/b1219968?utm_src=pdf-custom-synthesis
https://nj.gov/health/eoh/rtkweb/documents/fs/1742.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0957
https://www.oxfordlabchem.com/msds/(S-08615)STRONTIUM%20CHROMATE.pdf
https://www.spectrumchemical.com/media/sds/S1678_AGHS.pdf
https://cameochemicals.noaa.gov/chemical/4547
https://jonesdayreach.com/wp-content/uploads/GPS-D8-EN-2020-05-25.pdf
https://www.canalchem.com/Storage/ItemMedias/S07001102500/L203E-MSDS.pdf
https://www.benchchem.com/product/b1219968#strontium-chromate-proper-disposal-procedures
https://www.benchchem.com/product/b1219968#strontium-chromate-proper-disposal-procedures
https://www.benchchem.com/product/b1219968#strontium-chromate-proper-disposal-procedures
https://www.benchchem.com/product/b1219968#strontium-chromate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1219968?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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